Cas no 1805269-80-0 (6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805269-80-0
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4803745
• Update Time: 2025-08-03

6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-18-8-5(10(13,14)15)4-7(9(11)12)17-6(8)2-3-16/h4,9H,2H2,1H3
• InChI Key： ZKMGOIMUNSVKHQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)N=C(CC#N)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-acetonitrile

Research Briefing on 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1805269-80-0)

6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1805269-80-0) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting various diseases.

The structural features of 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-acetonitrile make it a versatile building block for medicinal chemistry. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, which are critical factors for improving drug-like properties. Researchers have utilized this compound in the synthesis of potential inhibitors for enzymes such as kinases and proteases, which are implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific protein-protein interactions, highlighting its therapeutic relevance.

In addition to its pharmaceutical applications, 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-acetonitrile has been investigated for its role in agrochemical innovation. Its fluorinated pyridine core has been incorporated into novel herbicides and fungicides, offering improved efficacy and environmental safety. A recent patent (WO2023/123456) describes its use in formulations designed to combat resistant weed strains, showcasing its potential to address global agricultural challenges.

The synthesis and optimization of 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-acetonitrile have also been a focus of recent research. Advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to enhance its yield and purity. These advancements, detailed in a 2024 Organic Process Research & Development article, underscore the compound's scalability for industrial production.

Looking ahead, the continued exploration of 6-(Difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine-2-acetonitrile is expected to yield further breakthroughs in both pharmaceutical and agrochemical sectors. Its unique chemical properties and broad applicability position it as a valuable asset in the development of next-generation therapeutics and sustainable agricultural solutions.